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Compound of Interest

Compound Name: Btk-IN-11

Cat. No.: B12414576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Btk-IN-11 (CAS No. 1270014-40-8), a potent Bruton's tyrosine kinase (BTK) inhibitor used in

laboratory research. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. While Btk-IN-11 is not classified as a

hazardous substance, proper handling and disposal are necessary to minimize any potential

risks.[1]

Chemical and Physical Properties
A summary of the key properties of Btk-IN-11 is provided in the table below for easy reference.
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Property Value

Synonyms SNS062 analog

Formula C19H21ClN6O

Molecular Weight 384.86 g/mol

CAS Number 1270014-40-8

Appearance Powder

Solubility DMSO: 77 mg/mL (200.07 mM)

Water: Insoluble

Ethanol: Insoluble

Storage Powder: 3 years at -20°C

In solvent: 1 year at -80°C, 1 month at -20°C

Data sourced from MedChemExpress and Selleck Chemicals Safety Data Sheets.[1][2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Btk-IN-11 waste, including

unused product, contaminated materials, and empty containers.

Personal Protective Equipment (PPE)
Before handling Btk-IN-11 for disposal, ensure you are wearing the appropriate personal

protective equipment to prevent skin and eye contact.

Eye Protection: Safety goggles with side-shields are mandatory.[1]

Hand Protection: Wear protective gloves.[1]

Body Protection: A lab coat or impervious clothing should be worn.[1]

Respiratory Protection: If working with the powder outside of a fume hood or biological safety

cabinet, a suitable respirator may be required.[1]
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Waste Segregation and Collection
Proper segregation of waste is crucial to ensure it is handled by the correct disposal stream.

Solid Waste:

Collect unused Btk-IN-11 powder and any materials contaminated with the solid

compound (e.g., weighing paper, contaminated gloves, pipette tips) in a designated,

sealed container.

Label the container clearly as "Btk-IN-11 Waste" or with its chemical name and CAS

number.

Liquid Waste:

Collect solutions of Btk-IN-11 in a sealable, chemical-resistant container.

Do not mix with other incompatible chemical wastes. Btk-IN-11 is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents.[1][3]

Clearly label the container with the contents, including the solvent used.

Sharps:

Any sharps (e.g., needles, syringes, scalpels) contaminated with Btk-IN-11 must be

placed in a designated sharps container.

Decontamination of Work Surfaces and Equipment
Following any handling or disposal activities, decontaminate all work surfaces and non-

disposable equipment.

Scrub surfaces and equipment with alcohol to decontaminate them.[1]

Dispose of any cleaning materials (e.g., wipes, paper towels) as solid Btk-IN-11 waste.

Final Disposal
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The ultimate disposal of Btk-IN-11 waste must be conducted through an approved waste

disposal facility in accordance with federal, state, and local regulations.[4]

Do not dispose of Btk-IN-11 down the drain or in the regular trash.[4][5] This is to prevent its

release into the environment, as it is very toxic to aquatic life with long-lasting effects.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the collected waste containers. They will ensure the waste is

transported and disposed of in compliance with all relevant regulations.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Btk-IN-11.
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Caption: Workflow for the safe disposal of Btk-IN-11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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